Cas no 1854640-96-2 (Heptane, 4-(chloromethyl)-2-methoxy-2-methyl-)

• Product Name: Heptane, 4-(chloromethyl)-2-methoxy-2-methyl-
• CAS No: 1854640-96-2
• MF: C₁₀H₂₁ClO
• MW: 192.726142644882
• CID: 5283479
• Update Time: 2025-07-16

Heptane, 4-(chloromethyl)-2-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 4-(chloromethyl)-2-methoxy-2-methyl-

• Inchi： 1S/C10H21ClO/c1-5-6-9(8-11)7-10(2,3)12-4/h9H,5-8H2,1-4H3
• InChI Key： XTPPUUTVAASFON-UHFFFAOYSA-N
• SMILES： CC(OC)(C)CC(CCl)CCC

Additional information on Heptane, 4-(chloromethyl)-2-methoxy-2-methyl-

Comprehensive Overview of Heptane, 4-(chloromethyl)-2-methoxy-2-methyl- (CAS No. 1854640-96-2)

Heptane, 4-(chloromethyl)-2-methoxy-2-methyl- (CAS No. 1854640-96-2) is a specialized organic compound with a unique molecular structure that combines a heptane backbone with functional groups such as chloromethyl, methoxy, and methyl substituents. This compound has garnered significant attention in the chemical and pharmaceutical industries due to its versatile applications and potential as an intermediate in synthetic chemistry. The presence of the chloromethyl group enhances its reactivity, making it a valuable building block for further chemical modifications.

In recent years, the demand for high-purity intermediates like Heptane, 4-(chloromethyl)-2-methoxy-2-methyl- has surged, driven by advancements in drug discovery and material science. Researchers and manufacturers are increasingly focusing on sustainable synthesis methods and green chemistry to produce such compounds with minimal environmental impact. This aligns with the growing global emphasis on eco-friendly chemical processes, a topic frequently searched by professionals in the field.

The compound's methoxy and methyl groups contribute to its stability and solubility, making it suitable for various organic reactions and catalysis applications. Its role as a precursor in the synthesis of pharmaceutical intermediates has been particularly noteworthy, with studies highlighting its utility in developing bioactive molecules. This has led to increased interest in its structure-activity relationships (SAR), a common search term among chemists and pharmacologists.

From a technical perspective, Heptane, 4-(chloromethyl)-2-methoxy-2-methyl- exhibits distinct spectroscopic properties, such as NMR and IR signatures, which are critical for its identification and quality control. Analytical techniques like HPLC and GC-MS are often employed to ensure its purity, a key concern for industries requiring high-performance chemicals. The compound's molecular weight and boiling point are also frequently queried by researchers, reflecting the practical need for such data in laboratory settings.

In the context of industrial applications, this compound is often utilized in the production of specialty chemicals and fine chemicals, where precision and consistency are paramount. Its compatibility with various reaction conditions and solvent systems makes it a flexible choice for synthetic chemists. Additionally, its potential use in polymer chemistry and material science has sparked interest, particularly in the development of advanced materials with tailored properties.

The safety and handling of Heptane, 4-(chloromethyl)-2-methoxy-2-methyl- are also topics of interest, with many professionals searching for material safety data sheets (MSDS) and storage guidelines. Proper handling protocols are essential to ensure workplace safety and compliance with regulatory standards, a recurring theme in industry discussions. The compound's stability under various conditions is another area of focus, particularly for long-term storage and transportation.

Looking ahead, the compound's potential in emerging technologies such as nanotechnology and bioconjugation is being explored. Its ability to serve as a linker molecule in bioconjugation reactions, for instance, could open new avenues in drug delivery systems and diagnostic tools. This aligns with the broader trend of integrating chemical innovation with biomedical applications, a hot topic in both academic and industrial research.

In summary, Heptane, 4-(chloromethyl)-2-methoxy-2-methyl- (CAS No. 1854640-96-2) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with its applicability in cutting-edge research, make it a subject of ongoing interest. As the chemical industry continues to evolve, compounds like this will likely play a pivotal role in shaping the future of synthetic chemistry and material innovation.